Cas no 2228574-58-9 (3-(4-chloro-3-methoxyphenoxy)pyrrolidine)

• Product Name: 3-(4-chloro-3-methoxyphenoxy)pyrrolidine
• CAS No: 2228574-58-9
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6111103
• PubChem ID: 165640999
• Update Time: 2025-10-24

3-(4-chloro-3-methoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenoxy)pyrrolidine
• EN300-1976232
• 2228574-58-9

• Inchi： 1S/C11H14ClNO2/c1-14-11-6-8(2-3-10(11)12)15-9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： BAWPBJIQBLPTQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)OC1CNCC1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-chloro-3-methoxyphenoxy)pyrrolidine

3-(4-Chloro-3-Methoxyphenoxy)Pyrrolidine: A Comprehensive Overview

The compound 3-(4-chloro-3-methoxyphenoxy)pyrrolidine (CAS No. 2228574-58-9) is a synthetic organic compound with a unique structure that combines a pyrrolidine ring and a substituted phenoxy group. This compound has garnered attention in the fields of pharmacology, material science, and organic synthesis due to its potential applications and intriguing chemical properties. In this article, we will delve into the structural features, synthesis methods, and recent research findings related to this compound.

Structural Analysis and Key Features

The molecular structure of 3-(4-chloro-3-methoxyphenoxy)pyrrolidine consists of a five-membered pyrrolidine ring, which is a saturated nitrogen-containing heterocycle. Attached to the third carbon of the pyrrolidine ring is a phenoxy group (O-C6H4), which is further substituted with a chlorine atom at the para position and a methoxy group at the meta position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Synthesis Methods

The synthesis of 3-(4-chloro-3-methoxyphenoxy)pyrrolidine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction, where the phenoxy group is introduced onto the pyrrolidine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the phenoxy-pyrrolidine linkage with high precision.

Chemical Properties and Reactivity

Due to its nitrogen-containing heterocyclic structure, 3-(4-chloro-3-methoxyphenoxy)pyrrolidine exhibits amine-like reactivity, making it a valuable intermediate in peptide synthesis and drug discovery. The presence of electron-withdrawing groups (chlorine) and electron-donating groups (methoxy) on the phenoxy ring modulates the electronic environment of the molecule, influencing its reactivity in various chemical transformations. Recent studies have explored its role as a building block in constructing bioactive molecules with potential therapeutic applications.

Applications in Pharmacology

One of the most promising areas of application for 3-(4-chloro-3-methoxyphenoxy)pyrrolidine is in drug development. Its structural versatility allows it to serve as a scaffold for designing bioactive compounds targeting various disease states. For example, researchers have investigated its derivatives as potential inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross biological membranes makes it an attractive candidate for drug delivery systems.

Environmental Impact and Safety Considerations

While 3-(4-chloro-3-methoxyphenoxy)pyrrolidine holds significant promise in various applications, its environmental impact and safety profile must be carefully evaluated. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure safe handling practices.

Future Directions and Research Opportunities

The ongoing exploration of 3-(4-chloro-3-methoxyphenoxy)pyrrolidine presents numerous opportunities for innovation. Future research could focus on optimizing its synthesis for large-scale production, investigating its interactions with biological systems at molecular levels, and exploring novel applications in materials science. Collaborative efforts between chemists, pharmacologists, and environmental scientists will be crucial in unlocking the full potential of this compound while ensuring sustainability.

Conclusion

In summary, 3-(4-chloro-3-methoxyphenoxy)pyrrolidine (CAS No. 2228574-58-9) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, material science, and beyond. As advancements in synthetic methods and understanding of its properties continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.